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Compound of Interest

Compound Name: GR-28

Cat. No.: B15600649 Get Quote

This guide provides crucial safety, handling, and disposal information for GR24, a synthetic

analog of strigolactones, intended for researchers, scientists, and drug development

professionals. Strigolactones are a class of phytohormones that regulate various aspects of

plant growth and development and are also explored for their potential therapeutic properties.

[1][2][3] Given that "GR-28" is not a commonly referenced compound in publicly available

safety or research documents, this guide focuses on the well-documented analog, GR24. It is

highly probable that "GR-28" is a typographical error or a closely related compound for which

the handling procedures would be similar.

Immediate Safety and Hazard Information
GR24 requires careful handling in a laboratory setting. The primary hazards associated with

GR24 are skin, eye, and respiratory irritation.[4][5]

Hazard Identification and Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), GR24 is classified as follows:

Skin corrosion/irritation: Category 2[4]

Serious eye damage/eye irritation: Category 2A[4]

Specific target organ toxicity, single exposure (Respiratory tract irritation): Category 3[4]
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The signal word for GR24 is Warning.[4]

Hazard Statements:[4]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[4]

Prevention: P261, P264, P271, P280

Response: P302+P352, P304+P340, P362+P364

Storage: P405

Disposal: P501

Personal Protective Equipment (PPE)
To ensure safe handling of GR24, the following personal protective equipment is mandatory.

Equipment Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact and

irritation.[5]

Eye/Face Protection
Safety glasses with side-

shields or goggles

To protect eyes from splashes

and irritation.[5]

Skin and Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

dusts are generated.

To avoid inhalation and

respiratory tract irritation.[4]
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Operational and Disposal Plans
Storage: Store GR24 in a tightly closed container in a dry, well-ventilated place.[5] The

recommended storage temperature is -20°C for long-term stability.[6][7] Protect from light and

humidity.[5] Stock solutions, typically prepared in acetone or DMSO, should also be stored at

-20°C or -80°C for long-term stability.[6][7]

Spill and Leak Procedures: In case of a spill, avoid breathing dust or vapors.[5] Use personal

protective equipment.[5] Sweep up the solid material and place it in a suitable, closed container

for disposal.[5]

Disposal: Dispose of GR24 and its containers in accordance with local, state, and federal

regulations.[4] Unused material should be disposed of as hazardous waste.

Experimental Protocols
Preparation of GR24 Stock Solution
GR24 is soluble in several organic solvents, including acetone, dimethylformamide (DMF), and

dimethyl sulfoxide (DMSO).[6][8] Acetone is a commonly used solvent for preparing stock

solutions.[6]

Materials:

GR24 solid (Molecular Weight: 298.29 g/mol )[4]

Acetone (analytical grade)

Microcentrifuge tubes

Pipettes and sterile tips

Procedure:

To prepare a 10 mM stock solution, dissolve 2.983 mg of GR24 in 1 mL of acetone.[9]

Vortex the solution until the GR24 is completely dissolved.

Aliquot the stock solution into microcentrifuge tubes to avoid repeated freeze-thaw cycles.[6]
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Store the aliquots at -20°C.[6]

Dose-Response Bioassay for Root Development in
Arabidopsis thaliana
This protocol is adapted from studies on the effect of GR24 on the root architecture of

Arabidopsis.[10]

Materials:

Arabidopsis thaliana seeds

Murashige and Skoog (MS) medium with 0.5% sucrose

Agar

GR24 stock solution (10 mM in acetone)

Petri dishes

Sterile water

Pipettes and sterile tips

Procedure:

Media Preparation: Prepare MS medium and solidify with agar. After autoclaving and cooling

to approximately 50-60°C, add the GR24 stock solution to achieve the desired final

concentrations (e.g., 0, 1.25, 2.5, 5, and 10 µM).[10] Also, prepare a mock control plate with

the same concentration of acetone used for the GR24 stock.[10]

Seed Sterilization and Plating: Sterilize Arabidopsis seeds and place them on the prepared

petri dishes.

Incubation: Place the petri dishes in a growth chamber under controlled conditions.

Data Collection: After a set period of growth (e.g., 7-10 days), measure primary root length

and count the number of lateral roots.[8]
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Analysis: Analyze the dose-dependent effect of GR24 on root development by comparing the

different concentrations to the mock control.

Visualizations
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Caption: A diagram of the strigolactone signaling pathway.
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Experimental Workflow for GR24 Bioassay
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Caption: Workflow for a GR24 root development bioassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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